Cas no 27151-57-1 (Benzenamine,4-methoxy-N-(4-methoxyphenyl)-N-methyl-)

Benzenamine,4-methoxy-N-(4-methoxyphenyl)-N-methyl- structure
27151-57-1 structure
Product Name:Benzenamine,4-methoxy-N-(4-methoxyphenyl)-N-methyl-
CAS No:27151-57-1
MF:C15H17NO2
MW:243.300984144211
CID:283338
PubChem ID:520290
Update Time:2025-04-19

Benzenamine,4-methoxy-N-(4-methoxyphenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-methoxy-N-(4-methoxyphenyl)-N-methyl-
    • 4-Methoxy-N-(4-methoxyphenyl)-N-methylaniline
    • N-(4-methoxyphenyl)-N-methyl-p-anisidine
    • NS00028261
    • AKOS027380801
    • EINECS 248-265-3
    • 4,4'-Dimethoxy-N-methyldiphenylamine
    • SCHEMBL114319
    • DTXSID40181620
    • 4,4-DIMETHOXY-N-METHYLDIPHENYLAMINE
    • UFM5PPW7L2
    • methyl-4,4'-dimethoxy-diphenylamin
    • 4-Methoxy-N-(4-methoxyphenyl)-N-methylaniline #
    • FT-0617069
    • 27151-57-1
    • 4-Methoxy-N-(4-methoxyphenyl)-N-methylbenzenamine
    • Benzenamine, 4-methoxy-N-(4-methoxyphenyl)-N-methyl-
    • bis-(4-methoxy-phenyl)-methylamine
    • Inchi: 1S/C15H17NO2/c1-16(12-4-8-14(17-2)9-5-12)13-6-10-15(18-3)11-7-13/h4-11H,1-3H3
    • InChI Key: JBSYDIKKOAPATG-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)N(C)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 243.12601
  • Monoisotopic Mass: 243.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 21.7Ų

Experimental Properties

  • PSA: 21.7

Benzenamine,4-methoxy-N-(4-methoxyphenyl)-N-methyl- Security Information

  • Risk Phrases:R20/21/22
  • Safety Term:S22;S36/37

Benzenamine,4-methoxy-N-(4-methoxyphenyl)-N-methyl- Related Literature

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